Cas no 399-05-3 (4-fluoro-n-(4-methylphenyl)benzamide)

• Product name: 4-fluoro-n-(4-methylphenyl)benzamide
• CAS No: 399-05-3
• MF: C₁₄H₁₂NOF
• MW: 229.24958
• CID: 1511521
• PubChem ID: 693096

4-fluoro-n-(4-methylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-N-(4-methylphenyl)benzamide
• 4-fluoro-benzoic acid phenacylamide
• 4-fluoro-benzoic acid p-toluidide
• 4-Fluor-benzoesaeure-phenacylamid
• Oprea1_823571
• 4-fluoro-N-(2-oxo-2-phenylethyl)benzamide
• (4-Fluor-benzoylaminomethyl)-phenyl-keton
• 4-Fluoro-N-[1-(2-oxo-2-phenylethyl)]benzamide
• AC1LGJVU
• CTK4F2034
• Oprea1_665493
• 4-Fluor-benzoesaeure-p-toluidid
• 399-05-3
• STK009797
• SCHEMBL10192214
• 4-Fluoro-N-p-tolyl-benzamide
• AKOS000491188
• 4-Fluoro-N-(p-tolyl)benzamide
• Z28134701
• CS-0294124
• 4-fluoro-n-(4-methylphenyl)benzamide

• Inchi： InChI=1S/C14H12FNO/c1-10-2-8-13(9-3-10)16-14(17)11-4-6-12(15)7-5-11/h2-9H,1H3,(H,16,17)
• InChI Key： FYIMLKPLYFXRDM-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)F

Computed Properties

• Exact Mass: 229.090292168g/mol
• Monoisotopic Mass: 229.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides